1'-[(1-methyl-1H-pyrrol-3-yl)acetyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine

• IUPAC Name: 2-(1-methylpyrrol-3-yl)-1-[4-[4-(morpholine-4-carbonyl)piperidin-1-yl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C22H34N4O3/c1-23-7-2-18(17-23)16-21(27)25-10-5-20(6-11-25)24-8-3-19(4-9-24)22(28)26-12-14-29-15-13-26/h2,7,17,19-20H,3-6,8-16H2,1H3
• InChI Key: CWSMXYDYVPUDSN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=C1)CC(=O)N2CCC(CC2)N3CCC(CC3)C(=O)N4CCOCC4
• Molecular Formula: C22H34N4O3
• Molecular Weight: 402.5 g/mol

Description

1'-[(1-methyl-1H-pyrrol-3-yl)acetyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine, also known as MPACB, is a novel compound that has gained significant attention in the scientific community. MPACB is a bipiperidine-based compound that has been synthesized in recent years and has shown promising results in various scientific research applications.

Mechanism of Action

The mechanism of action of 1'-[(1-methyl-1H-pyrrol-3-yl)acetyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine is not fully understood. However, studies have shown that it acts as a potent inhibitor of various enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. 1'-[(1-methyl-1H-pyrrol-3-yl)acetyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine has also been shown to modulate the activity of various neurotransmitters, including dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
1'-[(1-methyl-1H-pyrrol-3-yl)acetyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine has been shown to have various biochemical and physiological effects. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. 1'-[(1-methyl-1H-pyrrol-3-yl)acetyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine has also been shown to have anti-cancer properties and has been studied for its potential use in cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1'-[(1-methyl-1H-pyrrol-3-yl)acetyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine is its potent inhibitory activity against various enzymes and its ability to modulate the activity of various neurotransmitters. This makes it a promising therapeutic agent for the treatment of various diseases. However, the synthesis of 1'-[(1-methyl-1H-pyrrol-3-yl)acetyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine is a complex process that requires expertise in organic chemistry, which can be a limitation for its widespread use in lab experiments.

Future Directions

There are several future directions for the study of 1'-[(1-methyl-1H-pyrrol-3-yl)acetyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine. One potential direction is the development of more efficient and cost-effective synthesis methods for 1'-[(1-methyl-1H-pyrrol-3-yl)acetyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine. Another potential direction is the further study of the mechanism of action of 1'-[(1-methyl-1H-pyrrol-3-yl)acetyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine, which could provide insights into its potential therapeutic uses. Additionally, more studies are needed to determine the safety and efficacy of 1'-[(1-methyl-1H-pyrrol-3-yl)acetyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine in human clinical trials.

Synthesis Methods

The synthesis of 1'-[(1-methyl-1H-pyrrol-3-yl)acetyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine involves the reaction of 1-methyl-1H-pyrrole-2-carboxylic acid with 1-(4-morpholinyl) piperazine, followed by acylation with acetic anhydride. The final product is obtained by reacting the acylated intermediate with 4-(4-morpholinyl)benzoyl chloride. The synthesis of 1'-[(1-methyl-1H-pyrrol-3-yl)acetyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

1'-[(1-methyl-1H-pyrrol-3-yl)acetyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine has shown significant potential in various scientific research applications. It has been extensively studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. 1'-[(1-methyl-1H-pyrrol-3-yl)acetyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine has also been studied for its potential use as a diagnostic tool for the detection of various diseases.